N'-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide

• IUPAC Name: N'-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide
• InChI: InChI=1S/C14H9ClFN3OS/c15-9-4-5-11-12(7-9)21-14(17-11)19-18-13(20)8-2-1-3-10(16)6-8/h1-7H,(H,17,19)(H,18,20)
• InChI Key: RMKNFNJBMHOUPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NNC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C14H9ClFN3OS
• Molecular Weight: 321.8 g/mol

Description

“N’-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide” is a chemical compound that belongs to the class of benzothiazoles. It is a derivative of benzothiazole, which is a heterocyclic compound with a benzene ring fused to a thiazole ring.

Scientific Research Applications

Anticancer Applications

Benzothiazole derivatives, such as fluorinated 2-(4-aminophenyl)benzothiazoles, have shown potent cytotoxic activities in vitro against certain human breast cancer cell lines, highlighting their potential as antitumor agents. The specific action mechanism includes the induction of cytochrome P450 CYP1A1, crucial for the antitumor specificity of this compound class. The study by Hutchinson et al. (2001) emphasizes the synthetic routes and biological properties of these fluorinated benzothiazoles, suggesting a similar research pathway for N'-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide in anticancer therapy (Hutchinson et al., 2001).

Antimicrobial Applications

The synthesis of new benzothiazole acylhydrazones and their evaluation as anticancer agents indicate that benzothiazole derivatives can also possess antimicrobial properties. Osmaniye et al. (2018) detailed the preparation of benzothiazole acylhydrazones and their subsequent testing against various cancer cell lines, also suggesting potential antimicrobial activity. This implies that similar compounds, including N'-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide, could be explored for antimicrobial applications (Osmaniye et al., 2018).

Material Science Applications

Benzothiazole derivatives have been examined for their potential in material science, particularly in the development of dye-sensitized solar cells (DSSCs) and as photosensitizers. The study by Mary et al. (2020) on bioactive benzothiazolinone acetamide analogs underscores their efficiency in light harvesting and their potential as photovoltaic materials. This indicates that N'-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide could also be investigated for similar applications, given its structural similarity to the compounds studied (Mary et al., 2020).

Mechanism of Action

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been shown to influence pathways associated with inflammation and pain, such as the cyclo-oxygenase and 5-lipoxygenase pathways .

Result of Action

Related compounds have been shown to have anti-inflammatory and analgesic activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N’-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide . These factors can include pH, temperature, and the presence of other molecules in the environment.